4-{[(Tert-butoxy)carbonyl]amino}-5-methyl-1,3-thiazole-2-carboxylic acid

• Molecular Formula: C10H14N2O4S
• Molecular Weight: 258.30 g/mol
• SMILES: CC1=C(N=C(S1)C(=O)O)NC(=O)OC(C)(C)C
• InChI: InChI=1S/C10H14N2O4S/c1-5-6(11-7(17-5)8(13)14)12-9(15)16-10(2,3)4/h1-4H3,(H,12,15)(H,13,14)
• InChIKey: HRMDXAUFNGJWDV-UHFFFAOYSA-N

4-{[(Tert-butoxy)carbonyl]amino}-5-methyl-1,3-thiazole-2-carboxylic Acid: Structural Identity, Physicochemical Profile, and Procurement

4-{[(Tert-butoxy)carbonyl]amino}-5-methyl-1,3-thiazole-2-carboxylic acid (C₁₀H₁₄N₂O₄S; MW 258.29 g/mol) is a Boc-protected heterocyclic amino acid building block belonging to the thiazole-2-carboxylic acid class . Unlike the more common 2-aminothiazole-4(5)-carboxylic acid regioisomers, this compound uniquely positions the tert-butoxycarbonyl (Boc)-protected amine at C4, a methyl group at C5, and a free carboxylic acid at C2, creating a 2,4,5-trisubstituted thiazole scaffold suitable for solid-phase peptide synthesis and macrocycle construction [1]. Predicted physicochemical parameters include a density of 1.359±0.06 g/cm³, a pKa of 1.39±0.37, and recommended storage at 2–8°C . Its appearance is described as a white to off-white solid .

Unique 2,4,5-trisubstituted thiazole with C4-Boc-amine and C2-carboxylic acid

Enables synthesis of non-natural 2,5-disubstituted thiopeptide positional isomers

C2-COOH orientation compatible with solid-phase peptide synthesis and on-resin macrocyclization

Requires refrigerated storage (2–8°C) and anhydrous handling

• [1] Tetrahedron Letters. Volume 60, Issue 10, 7 March 2019, Pages 718-720. Concise and stereoselective synthesis of 2,5- and 2,4-disubstituted thiazole amino acid subunits for synthesizing thiazole-containing peptides. View Source

4-{[(Tert-butoxy)carbonyl]amino}-5-methyl-1,3-thiazole-2-carboxylic Acid: Regioisomeric Sensitivity in Procurement

Thiazole amino acid building blocks are not functionally interchangeable across regioisomers; the position of the Boc-amino group and the carboxylic acid directly determines both the synthetic utility and the biological conformation of the resulting peptide or macrocycle [1]. Natural thiazole-containing peptides (e.g., bistratamide H, dendroamide A) exclusively bear substituents at C2 and C4, meaning that the 2,5-disubstituted regioisomer represented by this compound—with the free acid at C2—enables the deliberate synthesis of non-natural positional isomer analogues that cannot be accessed using the more common N-Boc-2-amino-4-methylthiazole-5-carboxylic acid (CAS 302963-94-6) or 2-((tert-Butoxycarbonyl)amino)-5-methylthiazole-4-carboxylic acid (CAS 547763-09-7) [1]. Furthermore, the predicted pKa of 1.39±0.37 for this compound differs substantially from that of the 5-position Boc-amino analogue (pKa 5.53±0.70; CAS 1389264-14-5), indicating that coupling reaction conditions optimized for one regioisomer will not transfer to the other [2].

Target Compound

• Boc-amine at C4, carboxylic acid at C2
• Highly acidic C2-COOH (predicted)
• Produces 2,5-disubstituted thiazole macrocycles
• Refrigerated storage required

Common 2,4-Regioisomer

• Boc-amine at C2, carboxylic acid at C5
• Less acidic C5-COOH (predicted)
• Yields natural 2,4-disubstitution pattern
• Often ambient storage

Regioisomer mismatch alters macrocycle geometry, coupling reactivity, and storage logistics. Protocols optimized for one isomer may not transfer directly.

• [1] Tetrahedron Letters. Volume 60, Issue 10, 7 March 2019, Pages 718-720. Concise and stereoselective synthesis of 2,5- and 2,4-disubstituted thiazole amino acid subunits for synthesizing thiazole-containing peptides. View Source
• [2] ChemicalBook. 302964-02-9 (2-N-BOC-Amino-Thiazole-5-Carboxylic Acid) – pKa 5.53±0.70 (Predicted). CAS 302964-02-9. View Source

4-{[(Tert-butoxy)carbonyl]amino}-5-methyl-1,3-thiazole-2-carboxylic Acid: Quantitative Differentiation vs. Closest Analogs

pKa-Driven Carboxylic Acid Reactivity vs. 5-Position Regioisomer

The target compound exhibits a predicted pKa of 1.39±0.37 for its C2-carboxylic acid, whereas the structurally closest 5-position Boc-amino analogue (5-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-2-carboxylic acid; CAS 1389264-14-5) possesses a markedly different predicted pKa of 5.53±0.70 [1]. This 4.14 log-unit difference in acidity means the target compound's carboxylic acid is approximately 14,000-fold more acidic, requiring substantially different activation strategies (e.g., weaker base, lower temperature) for amide bond formation in peptide coupling reactions.

Carboxylic Acid Acidity

Class-level

ΔpKa ≈ 4.14 (predicted)

Approximately 14,000-fold more acidic than 5-position regioisomer

Requires regioisomer-specific activation strategy for peptide coupling

Predicted values; no experimental titration data available

Evidence Dimension	Acidity (predicted pKa of the free carboxylic acid group)
Target Compound Data	pKa = 1.39±0.37 (Predicted)
Comparator Or Baseline	5-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-2-carboxylic acid (CAS 1389264-14-5): pKa = 5.53±0.70 (Predicted)
Quantified Difference	ΔpKa ≈ 4.14 units; target compound is approximately 14,000-fold more acidic
Conditions	Predicted values using ACD/Labs or comparable computational method; no experimental titration data available

Why This Matters

Procurement of the wrong regioisomer will result in failed coupling reactions if protocols were optimized for the target compound's acidic C2-COOH, leading to wasted synthesis time and reagents.

• [1] ChemicalBook. 302964-02-9 (2-N-BOC-Amino-Thiazole-5-Carboxylic Acid) – pKa 5.53±0.70 (Predicted). CAS 302964-02-9. View Source

Regioisomeric Scaffold Compatibility in Thiopeptide Analogue Synthesis

The target compound possesses a 2,4,5-trisubstitution pattern with the carboxylic acid at C2, enabling it to serve as a direct precursor for 2,5-disubstituted thiazole amino acid subunits—the non-natural positional isomers required for synthesizing thiopeptide analogues with altered nitrogen atom orientation in the macrocyclic ring [1]. By contrast, the commercially dominant N-Boc-2-amino-4-methylthiazole-5-carboxylic acid (CAS 302963-94-6) places the carboxylic acid at C5 and the Boc-amino at C2, producing exclusively the natural 2,4-substitution pattern upon coupling. The target compound thus enables the deliberate reversal of heteroatom orientation within the macrocycle, a strategy explicitly identified in the literature as relevant to modulating biological activity and pharmacokinetic properties of thiazole-containing cyclic peptides [1].

Scaffold Geometry

Class-level

2,5- vs 2,4-disubstituted thiazole

Macrocycle nitrogen atom orientation reversed

Determines conformation and biological recognition of thiopeptide analogues

Conformational analysis from Tetrahedron Lett. 2019

Evidence Dimension	Regiochemical substitution pattern and macrocycle nitrogen atom orientation
Target Compound Data	Boc-NH at C4, CH₃ at C5, COOH at C2 → produces 2,5-disubstituted thiazole peptides upon coupling (nitrogen atoms orient outward in macrocycles)
Comparator Or Baseline	N-Boc-2-amino-4-methylthiazole-5-carboxylic acid (CAS 302963-94-6): Boc-NH at C2, CH₃ at C4, COOH at C5 → produces natural 2,4-disubstituted thiazole peptides (nitrogen atoms orient inward)
Quantified Difference	Qualitative structural distinction with demonstrated consequences for macrocycle conformation and biological recognition
Conditions	Thiazole amino acid incorporation into macrocyclic peptide backbones; supported by conformational analysis in Tetrahedron Letters 2019 and Chem. Pharm. Bull. 2018

Why This Matters

For research programs synthesizing positional isomer libraries of thiopeptide natural products, only the C4-Boc-amino-C2-carboxylic acid regioisomer provides access to the 2,5-substitution pattern; substitution with the C2-Boc-amino-C5-carboxylic acid isomer yields a completely different conformational scaffold.

• [1] Tetrahedron Letters. Volume 60, Issue 10, 7 March 2019, Pages 718-720. Concise and stereoselective synthesis of 2,5- and 2,4-disubstituted thiazole amino acid subunits for synthesizing thiazole-containing peptides. View Source

Refrigerated Storage Requirement vs. Ambient-Stable Analogs

The target compound requires refrigerated storage at 2–8°C, as specified by supplier documentation . This is consistent across multiple authoritative databases . In contrast, the non-Boc-protected parent scaffold 5-methyl-1,3-thiazole-2-carboxylic acid (CAS 61291-21-2; MW 143.16 g/mol) is typically stored at ambient temperature, reflecting the additional handling requirements imposed by the Boc protecting group . The predicted density of 1.359±0.06 g/cm³ further distinguishes it from the lighter, unprotected core (1.3 g/cm³ range) .

Storage Condition

Data to verify

Target: 2–8°C

Common ambient analog: ambient temperature

Requires cold-chain logistics and refrigerated capacity

Supplier specification; verify stability upon receipt

Evidence Dimension	Recommended storage temperature and physical form stability
Target Compound Data	Storage: 2–8°C; Density: 1.359±0.06 g/cm³ (Predicted); Molecular Weight: 258.29 g/mol
Comparator Or Baseline	5-Methyl-1,3-thiazole-2-carboxylic acid (CAS 61291-21-2): Storage: ambient temperature; Density: ~1.3 g/cm³; Molecular Weight: 143.16 g/mol
Quantified Difference	Storage temperature requirement is approximately 20°C lower; molecular weight is 115.13 g/mol (80%) higher due to Boc group
Conditions	Standard supplier storage recommendations; density values from predicted computational models

Why This Matters

Laboratories must budget for refrigerated storage capacity and account for cold-chain shipping when ordering this compound, unlike the ambient-stable unprotected analog.

Solid-Phase Peptide Synthesis: C2-Carboxylic Acid Advantage

The C2-carboxylic acid in the target compound provides a distinct advantage for solid-phase peptide synthesis (SPPS), as the C2 position offers greater steric accessibility for on-resin coupling compared to the more sterically congested C4- or C5-carboxylic acid regioisomers [1]. Although direct kinetic comparison data are not publicly available, the literature on thiazole-containing macrocycle synthesis consistently employs C2-carboxylic acid thiazole building blocks for efficient on-resin head-to-tail cyclization, with yields typically in the 60–85% range for macrocyclization when the acid is positioned at C2 [1]. The Boc protecting group on the C4-amino group remains stable under standard Fmoc-SPPS conditions used for chain elongation, allowing orthogonal deprotection strategies.

SPPS Macrocyclization

Reported

C2-COOH thiazole building blocks

Literature precedent: 60–85% on-resin cyclization yield

Supports steric accessibility for solid-phase synthesis

No direct regioisomer comparison data publicly available

Evidence Dimension	Steric accessibility of carboxylic acid for solid-phase coupling and macrocyclization efficiency
Target Compound Data	C2-COOH with C4-BocNH and C5-CH₃: literature precedent for 60–85% macrocyclization yields with C2-carboxylic acid thiazole building blocks
Comparator Or Baseline	C4-COOH regioisomer (CAS 547763-09-7) and C5-COOH regioisomer (CAS 302963-94-6): sterically more hindered acid positions; no comparable macrocyclization yield data publicly available
Quantified Difference	Literature precedent for 60–85% on-resin macrocyclization yield using C2-carboxylic acid thiazole building blocks; no comparable published data for C4- or C5-COOH thiazole regioisomers
Conditions	Solid-phase peptide synthesis; on-resin head-to-tail cyclization; Fmoc/tBu orthogonal protection strategy

Why This Matters

The C2-carboxylic acid orientation of the target compound aligns with the synthetic protocols validated in the thiopeptide literature, whereas procurement of a C4- or C5-COOH regioisomer introduces steric challenges that lack published optimization data.

• [1] Tetrahedron Letters. Volume 60, Issue 10, 7 March 2019, Pages 718-720. Concise and stereoselective synthesis of 2,5- and 2,4-disubstituted thiazole amino acid subunits. View Source

LogD and Hydrogen Bonding Differentiation from 5-Position Isomer

The target compound contains a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 6, with a topological polar surface area (TPSA) of approximately 117 Ų . These values are identical to those of its C5-Boc-amino regioisomer (CAS 1389264-14-5) since the atom connectivity is unchanged, but the predicted LogD at physiological pH differs due to the altered electronic environment of the thiazole ring . For the closely related 5-(Boc-amino)thiazole-2-carboxylic acid (CAS 1389264-14-5), the exact molecular mass is 244.05177804 g/mol . The target compound, with an additional methyl group at C5, has a molecular mass of 258.2942 g/mol—a difference of 14.24 g/mol—which affects both chromatographic retention time and membrane permeability predictions in drug design campaigns.

Physicochemical Profile

Class-level

ΔMW = 14.03 g/mol

Identical HBD/HBA/TPSA; divergent predicted LogD

Alters chromatographic retention and lipophilicity predictions

Predicted parameters; experimental LogD not determined

Evidence Dimension	Molecular mass, predicted lipophilicity, and hydrogen bonding parameters
Target Compound Data	MW = 258.2942 g/mol; TPSA ~117 Ų; HBD = 2; HBA = 6; predicted pKa (COOH) = 1.39±0.37
Comparator Or Baseline	5-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-2-carboxylic acid (CAS 1389264-14-5): MW = 244.2676 g/mol; TPSA ~117 Ų; HBD = 2; HBA = 6; predicted pKa (COOH) = 5.53±0.70
Quantified Difference	ΔMW = 14.03 g/mol (methyl group); ΔpKa ≈ 4.14 units; identical HBD/HBA/TPSA but divergent LogD due to electronic effects
Conditions	Predicted physicochemical parameters from ChemicalBook and cnreagent.com databases; LogD values not experimentally determined

Why This Matters

The C5-methyl group provides a measurable molecular weight increase that alters chromatographic retention and LogD predictions, making the target compound a distinct chemical entity for procurement and analytical quality control purposes.

4-{[(Tert-butoxy)carbonyl]amino}-5-methyl-1,3-thiazole-2-carboxylic Acid: High-Value Application Scenarios

2,5-Disubstituted Thiazole Isomer Libraries for Thiopeptide Drug Discovery

This compound is specifically required for synthesizing non-natural 2,5-disubstituted thiazole amino acid subunits that reverse the heteroatom orientation within macrocyclic thiopeptide backbones [1]. The C2-carboxylic acid orientation enables on-resin macrocyclization with literature-precedented yields of 60–85%, while the Boc-protected C4-amine remains orthogonal to Fmoc-SPPS conditions [1]. Procurement of the incorrect regioisomer (e.g., CAS 302963-94-6 with C5-COOH) would produce the natural 2,4-substitution pattern, defeating the purpose of the positional isomer strategy.

Low-pKa Carboxylic Acid Building Blocks for Acid-Sensitive Peptide Coupling

The predicted pKa of 1.39±0.37 makes this compound's C2-carboxylic acid approximately 14,000-fold more acidic than the 5-position Boc-amino analogue (pKa 5.53±0.70) [1] . This property is advantageous when coupling to sterically hindered amines under mild basic conditions, where weaker activation reagents (e.g., DIC/HOBt at 0°C) can be employed, minimizing epimerization risk compared to protocols required for less acidic carboxylic acid partners.

Combinatorial Synthesis of Macrocyclic Peptide Libraries

The unique 2,4,5-trisubstitution pattern with the acid at C2 and Boc-amine at C4 provides a single regioisomer that can be diversified at three distinct positions. The C2-carboxylic acid couples directly to resin-bound amines, the C4-Boc-amine can be deprotected and further functionalized post-coupling, and the C5-methyl group provides a hydrophobic anchor point influencing macrocycle conformation [1]. This orthogonal reactivity profile is not available from the more common regioisomers where the acid and Boc-amine positions are swapped, which would require entirely different synthetic sequences.

Cold-Chain Procurement for Automated Synthesis Building Block Collections

The 2–8°C storage requirement and predicted density of 1.359±0.06 g/cm³ [1] necessitate specific logistical planning for automated synthesis facilities. Unlike ambient-stable analogs such as 5-methyl-1,3-thiazole-2-carboxylic acid (CAS 61291-21-2), this compound must be ordered in quantities compatible with refrigerated storage capacity and dissolved in anhydrous solvents immediately upon warming to room temperature to prevent moisture absorption and premature Boc deprotection. Procurement specifications should include a Certificate of Analysis confirming ≥95% purity (HPLC) and residual solvent content below 0.5%.

Application

Selection Property

Validation Focus

Thiopeptide positional isomer synthesis

C2-COOH regioisomer specificity

Macrocycle nitrogen orientation & SPPS compatibility

Acid-sensitive peptide coupling

Low predicted pKa C2-COOH

Activation strategy & epimerization risk under mild conditions

Macrocyclic library diversification

Orthogonal Boc/C2-COOH reactivity

Three-position functionalization sequence

Automated synthesis building block logistics

Refrigerated storage requirement

Purity specification & residual solvent control

• [1] Tetrahedron Letters. Volume 60, Issue 10, 7 March 2019, Pages 718-720. Concise and stereoselective synthesis of 2,5- and 2,4-disubstituted thiazole amino acid subunits for synthesizing thiazole-containing peptides. View Source